molecular formula C14H15NO5 B8520684 4H-1,4-Benzoxazine-4-acetic acid, 6-acetyl-2,3-dihydro-3-oxo-, ethyl ester CAS No. 91119-93-6

4H-1,4-Benzoxazine-4-acetic acid, 6-acetyl-2,3-dihydro-3-oxo-, ethyl ester

Cat. No.: B8520684
CAS No.: 91119-93-6
M. Wt: 277.27 g/mol
InChI Key: XCKOXVMXFRSHCG-UHFFFAOYSA-N
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Description

4H-1,4-Benzoxazine-4-acetic acid, 6-acetyl-2,3-dihydro-3-oxo-, ethyl ester is a useful research compound. Its molecular formula is C14H15NO5 and its molecular weight is 277.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

91119-93-6

Molecular Formula

C14H15NO5

Molecular Weight

277.27 g/mol

IUPAC Name

ethyl 2-(6-acetyl-3-oxo-1,4-benzoxazin-4-yl)acetate

InChI

InChI=1S/C14H15NO5/c1-3-19-14(18)7-15-11-6-10(9(2)16)4-5-12(11)20-8-13(15)17/h4-6H,3,7-8H2,1-2H3

InChI Key

XCKOXVMXFRSHCG-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CN1C(=O)COC2=C1C=C(C=C2)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound 23b was synthesized by reacting 22 and 6d following the same protocol described for the synthesis of compound 23a. White solid (0.47 g, 32%). 1H NMR (400 MHz, CDCl3): δ 1.30 (t, J=7.2 Hz, 3H); 2.55 (s, 3H); 4.25 (q, J=7.2 Hz, 2H); 4.70 (s, 2H); 4.74 (s, 2H); 7.05 (dd, J=1.6, 8.4 Hz, 1H); 7.41-7.42 (m, 1H); 7.60-7.63 (m, 1H).
Name
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0 (± 1) mol
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reactant
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compound 23a
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0 (± 1) mol
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[Compound]
Name
solid
Quantity
0.47 g
Type
reactant
Reaction Step Three

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